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Introduction

Potassium thiosulfate (K₂S₂O₃) is an inorganic salt composed of two potassium cations (K⁺)

and one thiosulfate anion (S₂O₃²⁻). It typically presents as a colorless, hygroscopic crystalline

solid that is highly soluble in water.[1][2][3] The compound and its various hydrates are notable

for their applications across several scientific and industrial domains, including agriculture,

photography, and analytical chemistry.[4][5] In agriculture, it serves as a liquid fertilizer

providing both potassium and sulfur, and it acts as a nitrification inhibitor to reduce nitrous

oxide emissions.[2][4] Its ability to dissolve silver halides made it a crucial fixing agent in

traditional photography.[2][4] Furthermore, its role as a reducing agent is fundamental to its use

in analytical chemistry, particularly in iodometric titrations.[5][6] This document provides an in-

depth examination of the chemical structure, properties, and key experimental methodologies

related to potassium thiosulfate.

Chemical Structure and Bonding
The thiosulfate anion (S₂O₃²⁻) is the defining feature of potassium thiosulfate's structure. It

has a tetrahedral geometry with a central sulfur atom bonded to three oxygen atoms and a

terminal sulfur atom.[6] A key characteristic of this anion is the presence of two sulfur atoms in

different oxidation states: the central sulfur atom has an oxidation state of +6, while the terminal

sulfur atom has an oxidation state of -2. This unique structure is responsible for its distinctive

chemical reactivity, including its behavior in redox reactions and its decomposition in acidic

conditions.[6]
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Caption: Molecular structure of Potassium Thiosulfate (K₂S₂O₃).

Physicochemical Properties
The physical and chemical properties of potassium thiosulfate are summarized below. The

data highlights its high solubility in water, which increases significantly with temperature.

Property Value Reference(s)

Chemical Formula K₂S₂O₃ [1][4]

Molar Mass 190.32 g/mol [6][7]

Appearance
White or colorless crystalline

solid, often hygroscopic.
[2][4][7]

Density 2.37 g/cm³ (anhydrous) [4][6]

pH (Solution) 7.0 - 9.0 [8]

Enthalpy of Formation (ΔHf°) -1157 kJ/mol (anhydrous) [6]

Solubility in Water

96.1 g/100 mL (0 °C) 165.0

g/100 mL (25 °C) 238.3 g/100

mL (60 °C) 312.0 g/100 mL (90

°C)

[4][6]

Solubility in Other Solvents Insoluble in ethanol. [3]

Decomposition Temperature

Decomposes upon strong

heating (above 200°C) without

melting.

CAS Number 10294-66-3 [2][7]

Chemical Properties and Reactivity
Stability
Potassium thiosulfate is stable in neutral or alkaline aqueous solutions. However, it readily

undergoes disproportionation in acidic conditions to produce elemental sulfur, sulfur dioxide,

and water.[6] This reaction is characteristic of thiosulfate salts.
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Reaction: S₂O₃²⁻(aq) + 2H⁺(aq) → S(s) + SO₂(g) + H₂O(l)[6]

Redox Reactions
Potassium thiosulfate acts as a mild reducing agent. Its most notable redox reaction is with

iodine, where it is oxidized to the tetrathionate ion (S₄O₆²⁻) while reducing iodine (I₂) to iodide

(I⁻). This reaction forms the basis of iodometric titration for quantitative analysis.[6]

Reaction: 2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)[6]

Thermal Decomposition
When subjected to strong heating, potassium thiosulfate decomposes to form potassium

sulfate (K₂SO₄) and potassium sulfide (K₂S).[8]

Reaction: 4K₂S₂O₃(s) → 3K₂SO₄(s) + K₂S₅(s) (intermediate), followed by further

decomposition.

Compatibility
The compound is incompatible with strong acids, which cause rapid decomposition, and strong

oxidizing agents like nitrates and chlorates, which can create explosive mixtures if heated to

dryness.[8][9]

Experimental Protocols
Synthesis via Oxidation of Potassium Polysulfide
A common industrial method for producing high-purity potassium thiosulfate involves the

oxidation of potassium polysulfide.[10][11][12] This process avoids the lengthy reaction times

associated with boiling potassium sulfite with sulfur.[13]

Methodology:

Potassium Polysulfide Formation: A solution of potassium hydroxide (e.g., 45% KOH) is

prepared in a reaction vessel. Elemental sulfur is slowly added to the agitated KOH solution.

The reaction is exothermic and the temperature is controlled (e.g., below 100-110°C) to form

a concentrated solution of potassium polysulfide (K₂Sₓ).[11][12]
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Oxidation: The resulting potassium polysulfide solution is transferred to a second reactor. An

oxidizing agent, typically pure oxygen or air, is bubbled through the solution under controlled

temperature and pressure.[10][11]

Reaction Control: The oxidation process is monitored to ensure the thiosulfate is not further

oxidized to sulfate, which has low solubility and would precipitate.[10] The pH is maintained

near neutral (6.5-8.0).[11]

Recovery: Once the reaction is complete, a high-concentration (e.g., 50-56%) solution of

potassium thiosulfate is obtained and recovered.[10]
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Raw Materials:
Potassium Hydroxide (KOH)

Elemental Sulfur (S)

Step 1: Polysulfide Formation
React KOH and S in CSTR 1

(Exothermic, T < 110°C)

Potassium Polysulfide (K₂Sₓ)
Solution

Step 2: Oxidation
Bubble O₂ through K₂Sₓ solution

in CSTR 2 (Controlled T & P)

Step 3: Recovery
High-Purity K₂S₂O₃ Solution

(50-56% Concentration)

 

Start: K₂S₂O₃ Sample of
Unknown Concentration

1. Pipette known volume of
K₂S₂O₃ sample into flask.

Dilute with DI water.

2. Titrate with standardized
Iodine (I₂) solution.

Solution turns pale yellow?

No

3. Add starch indicator.
(Solution turns blue-black)

Yes

4. Continue titration dropwise.

Blue color disappears?

No

5. Record volume of I₂ used.
Calculate K₂S₂O₃ concentration.

Yes

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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